Cas no 1797955-54-4 (3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1797955-54-4
• MF: C₁₉H₂₂F₃N₅O
• MW: 393.406094074249
• CID: 5406775
• Update Time: 2025-06-13

3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H22F3N5O/c1-13-5-6-17(26-25-13)27-9-7-14(8-10-27)12-23-18(28)24-16-4-2-3-15(11-16)19(20,21)22/h2-6,11,14H,7-10,12H2,1H3,(H2,23,24,28)
• InChI Key： IETIUYNBJQPYEV-UHFFFAOYSA-N
• SMILES： N(CC1CCN(C2=NN=C(C)C=C2)CC1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Additional information on 3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea

Research Brief on 3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea (CAS: 1797955-54-4)

The compound 3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea (CAS: 1797955-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea linkage and trifluoromethylphenyl moiety, has shown promising potential as a modulator of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, particularly in the context of kinase inhibition and neurodegenerative disease therapy.

One of the key areas of investigation has been the compound's role as a selective inhibitor of protein kinases involved in inflammatory and oncogenic pathways. Researchers have employed molecular docking and in vitro assays to elucidate its binding affinity and specificity towards kinases such as JAK2 and PI3K. Preliminary results indicate that the compound exhibits nanomolar inhibitory activity, with a favorable selectivity profile compared to existing inhibitors. These findings suggest its potential as a lead candidate for the development of novel therapeutics targeting kinase-driven diseases.

In addition to its kinase inhibitory properties, recent studies have explored the compound's neuroprotective effects. Animal models of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases, have demonstrated that 3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea can mitigate oxidative stress and reduce neuronal apoptosis. These effects are attributed to its ability to modulate the Nrf2-ARE signaling pathway, which plays a critical role in cellular defense mechanisms against oxidative damage.

Another noteworthy aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies in rodents have revealed favorable oral bioavailability and brain penetration, making it a viable candidate for central nervous system (CNS) targeting therapies. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in subsequent optimization efforts.

In conclusion, 3-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea (CAS: 1797955-54-4) represents a multifaceted molecule with significant therapeutic potential. Its dual role as a kinase inhibitor and neuroprotective agent highlights its versatility in addressing complex diseases. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and advancing it through preclinical development stages.